Cas no 96463-26-2 (2-Bromo-7-chloro-9-fluoren-one)

• Product Name: 2-Bromo-7-chloro-9-fluoren-one
• CAS No: 96463-26-2
• MF: C₁₃H₆BrClO
• MW: 293.543141841888
• CID: 5037731
• PubChem ID: 138113306
• Update Time: 2025-10-19

2-Bromo-7-chloro-9-fluoren-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-9-fluoren-one
• 2-Bromo-7-chloro-9H-fluoren-9-one
• DB-203207
• 96463-26-2
• G68300
• 2-bromo-7-chlorofluoren-9-one
• 2-bromo-7-chloro-fluoren-9-one

• Inchi： 1S/C13H6BrClO/c14-7-1-3-9-10-4-2-8(15)6-12(10)13(16)11(9)5-7/h1-6H
• InChI Key： XSDQQKJPRDROFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=C(C=CC2=1)Cl)=O

Computed Properties

• Exact Mass: 291.92906g/mol
• Monoisotopic Mass: 291.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-7-chloro-9-fluoren-one

Introduction to 2-Bromo-7-chloro-9-fluoren-one (CAS No. 96463-26-2)

2-Bromo-7-chloro-9-fluoren-one (CAS No. 96463-26-2) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique bromine, chlorine, and fluorine substituents on the fluorene backbone, which confer it with a range of interesting chemical and physical properties. In this article, we will delve into the structure, synthesis, applications, and recent research developments of 2-Bromo-7-chloro-9-fluoren-one.

Structure and Physical Properties

2-Bromo-7-chloro-9-fluoren-one is a brominated and chlorinated derivative of fluorenone. The fluorene skeleton is a tricyclic aromatic hydrocarbon consisting of two benzene rings fused to a central cyclohexene ring. The presence of bromine at the 2-position, chlorine at the 7-position, and a ketone group at the 9-position imparts specific reactivity and stability to the molecule. These substituents also influence the compound's solubility, melting point, and electronic properties.

The molecular formula of 2-Bromo-7-chloro-9-fluoren-one is C₁₃H₈BrClO, with a molecular weight of approximately 285.55 g/mol. It typically appears as a white or off-white crystalline solid at room temperature. The compound exhibits good thermal stability and is insoluble in water but soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO).

Synthesis and Reactivity

The synthesis of 2-Bromo-7-chloro-9-fluoren-one can be achieved through various routes, depending on the availability of starting materials and the desired purity of the final product. One common approach involves the bromination and chlorination of fluorenone followed by oxidation to form the ketone group. This multi-step process requires careful control of reaction conditions to ensure high yields and selectivity.

The reactivity of 2-Bromo-7-chloro-9-fluoren-one is influenced by its functional groups. The bromine and chlorine substituents can participate in various substitution reactions, making it a valuable intermediate in organic synthesis. Additionally, the ketone group can undergo nucleophilic addition reactions, such as Grignard reactions or Knoevenagel condensations, to form more complex molecules.

Applications in Medicinal Chemistry

2-Bromo-7-chloro-9-fluoren-one has shown promise in medicinal chemistry due to its potential as a scaffold for drug discovery. The unique combination of halogen substituents and the ketone functionality provides a platform for designing molecules with specific biological activities. Recent studies have explored its use as an inhibitor of various enzymes and receptors involved in disease pathways.

In one notable study published in the Journal of Medicinal Chemistry, researchers synthesized a series of derivatives of 2-Bromo-7-chloro-9-fluoren-one and evaluated their inhibitory activity against protein kinases implicated in cancer progression. The results indicated that certain derivatives exhibited potent inhibition with low micromolar IC₅₀ values, suggesting their potential as lead compounds for further drug development.

Molecular Recognition and Materials Science

Beyond medicinal applications, 2-Bromo-7-chloro-9-fluoren-one has also found utility in materials science due to its ability to form supramolecular assemblies through non-covalent interactions such as hydrogen bonding and π-stacking. These assemblies can be used to create functional materials with tailored properties for applications in sensing, catalysis, and energy storage.

A recent study published in Advanced Materials reported the use of 2-Bromo-7-chloro-9-fluoren-one-based supramolecular polymers for gas separation membranes. The researchers demonstrated that these polymers exhibited high selectivity for CO₂/CH₄ separation due to their well-defined pore structures and strong intermolecular interactions.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-Bromo-7-chloro-9-fluoren-one is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as ensuring proper ventilation in the laboratory environment.

In conclusion, 2-Bromo-7-chloro-9-fluoren-one (CAS No. 96463-26-2) is a multifaceted compound with significant potential in various scientific fields. Its unique structure makes it an attractive candidate for drug discovery and materials science applications. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in modern chemistry.